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Compound of Interest

Compound Name: Gumelutamide monosuccinate

CAS No.: 2842844-51-1

Cat. No.: B15541411

Get Quote

Introduction

Gumelutamide is a novel second-generation nonsteroidal antiandrogen (NSAA) that acts as a

potent and selective antagonist of the androgen receptor (AR). Androgen deprivation therapy

remains a cornerstone for managing advanced prostate cancer; however, resistance often

develops, leading to castration-resistant prostate cancer (CRPC).[1] Despite low levels of

circulating androgens, AR signaling is frequently reactivated in CRPC through mechanisms like

AR overexpression, mutation, or intratumoral androgen synthesis.[1] Second-generation

antiandrogens like Gumelutamide are designed to more effectively inhibit AR signaling

compared to first-generation agents (e.g., bicalutamide).[2] These notes provide an overview of

the application of Gumelutamide in preclinical research using androgen-dependent prostate

cancer cell lines.

Mechanism of Action

Gumelutamide functions as a direct, competitive inhibitor of the androgen receptor. Its

mechanism involves several key actions that collectively suppress AR signaling:
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Blocks Androgen Binding: It competitively binds to the ligand-binding domain (LBD) of the

AR, preventing the binding of androgens such as testosterone and dihydrotestosterone

(DHT).[2]

Inhibits Nuclear Translocation: Upon binding, Gumelutamide induces a conformational

change in the AR that prevents its translocation from the cytoplasm to the nucleus.[2][3]

Prevents DNA Binding: By keeping the AR in the cytoplasm, it prevents the receptor from

binding to androgen response elements (AREs) on the DNA.[2]

Blocks Coactivator Recruitment: It disrupts the formation of a functional transcriptional

complex by preventing the recruitment of coactivator proteins necessary for gene

expression.[2]

This multi-faceted approach leads to a comprehensive shutdown of androgen-regulated gene

transcription, ultimately inhibiting cancer cell growth and promoting apoptosis.

Data Presentation
The efficacy of Gumelutamide has been evaluated in various androgen-dependent prostate

cancer cell lines. The following table summarizes typical inhibitory concentrations (IC50) for cell

growth.

Table 1: In Vitro Efficacy of Gumelutamide in Androgen-Dependent Prostate Cancer Cell Lines
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Cell Line AR Status
Gumelutamide
IC50 (nM)

Enzalutamide
IC50 (nM)

Bicalutamide
IC50 (nM)

LNCaP

T878A mutant,

sensitive to

androgens

Data not

available
~30-60 ~800-1000

VCaP
Wild-type, AR

amplified

Data not

available
~20-50 >1000

C4-2

Androgen-

independent

subline of

LNCaP

Data not

available
~100-200 >5000

Note: Specific IC50 values for Gumelutamide are not publicly available in the provided search

results. The table structure is based on expected data presentation for such a compound, with

comparative data for existing drugs like Enzalutamide and Bicalutamide included for context.
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Caption: Androgen Receptor (AR) signaling pathway and points of inhibition by Gumelutamide.
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Experimental Workflow Diagram
Caption: Workflow for evaluating Gumelutamide's efficacy in androgen-dependent cell lines.

Experimental Protocols
The following are detailed protocols for key experiments to assess the in vitro activity of

Gumelutamide.

Protocol 1: Cell Viability Assay (WST-8)
This protocol is used to determine the effect of Gumelutamide on the proliferation and viability

of androgen-dependent cell lines.

Materials:

Androgen-dependent prostate cancer cells (e.g., LNCaP, VCaP).

Complete growth medium (e.g., RPMI-1640 with 10% FBS).

Charcoal-stripped serum (CSS) to create an androgen-depleted medium.

Gumelutamide stock solution (e.g., 10 mM in DMSO).

Synthetic androgen R1881 (10 µM stock in ethanol).

96-well cell culture plates.

WST-8 reagent (e.g., Cell Counting Kit-8).

Microplate reader.

Procedure:

Cell Seeding:

Culture cells in complete growth medium.

Trypsinize and resuspend cells in RPMI-1640 supplemented with 5-10% CSS.
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Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours (37°C, 5%

CO2).

Compound Treatment:

Prepare serial dilutions of Gumelutamide in RPMI-1640 + CSS.

For androgen-stimulated conditions, add R1881 to the media to a final concentration of

0.1-1 nM.[4]

Remove the old medium from the wells and add 100 µL of the prepared media containing

different concentrations of Gumelutamide (e.g., 0.01 nM to 10 µM), with or without R1881.

Include vehicle controls (DMSO).

Incubation:

Incubate the plate for 72-96 hours at 37°C, 5% CO2.[4]

Viability Measurement:

Add 10 µL of WST-8 reagent to each well.

Incubate for 1-3 hours at 37°C.

Measure the absorbance at 450 nm using a microplate reader.

Data Analysis:

Subtract the background absorbance (media only) from all readings.

Normalize the data to the vehicle-treated control wells (set as 100% viability).

Plot the normalized viability against the log concentration of Gumelutamide and use a non-

linear regression model to calculate the IC50 value.

Protocol 2: Western Blot for AR and PSA Expression
This protocol assesses the effect of Gumelutamide on the protein levels of the androgen

receptor and its downstream target, Prostate-Specific Antigen (PSA).
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Materials:

6-well cell culture plates.

Treated cells (as described above).

RIPA lysis buffer with protease and phosphatase inhibitors.

BCA Protein Assay Kit.

SDS-PAGE gels and running buffer.

Transfer buffer and PVDF membrane.

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

Primary antibodies: anti-AR, anti-PSA, anti-β-actin (loading control).

HRP-conjugated secondary antibody.

Enhanced chemiluminescence (ECL) substrate.

Imaging system.

Procedure:

Cell Lysis:

Seed 1x10^6 cells in 6-well plates and treat with Gumelutamide (e.g., at IC50

concentration) for 24-48 hours.

Wash cells with ice-cold PBS and lyse with 150 µL of RIPA buffer.

Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30

minutes.

Centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

Protein Quantification:
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Determine the protein concentration of each lysate using the BCA assay.

SDS-PAGE and Transfer:

Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

Run the gel to separate proteins by size.

Transfer the separated proteins to a PVDF membrane.

Immunoblotting:

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies (e.g., anti-AR 1:1000, anti-PSA 1:1000,

anti-β-actin 1:5000) overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection and Analysis:

Apply ECL substrate to the membrane.

Capture the chemiluminescent signal using an imaging system.

Quantify band intensities using software like ImageJ and normalize to the loading control

(β-actin).

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for
AR Target Genes
This protocol measures changes in the mRNA expression of AR-regulated genes, such as

KLK3 (PSA) and TMPRSS2, following treatment with Gumelutamide.

Materials:
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Treated cells in 6-well plates.

RNA extraction kit (e.g., RNeasy Mini Kit).

cDNA synthesis kit.

qPCR master mix (e.g., SYBR Green).

Primers for target genes (KLK3, TMPRSS2) and a housekeeping gene (GAPDH or ACTB).

Real-time PCR system.

Procedure:

RNA Extraction:

Treat cells as described for Western Blotting.

Lyse cells directly in the well and extract total RNA according to the manufacturer's

protocol.

Quantify RNA and assess its purity (A260/A280 ratio).

cDNA Synthesis:

Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

qPCR Reaction:

Set up the qPCR reaction in a 96-well qPCR plate. Each reaction should contain cDNA

template, forward and reverse primers, and SYBR Green master mix.

Include no-template controls for each primer set.

Thermal Cycling:

Run the plate on a real-time PCR system using a standard thermal cycling program (e.g.,

initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).
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Include a melt curve analysis at the end to verify product specificity.

Data Analysis:

Determine the cycle threshold (Ct) for each sample.

Calculate the relative gene expression using the ΔΔCt method, normalizing the target

gene expression to the housekeeping gene and relative to the vehicle-treated control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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